Cas no 15889-93-7 (Crispine A)

• Product Name: Crispine A
• CAS No: 15889-93-7
• MF: C₁₄H₁₉NO₂
• MW: 233.30616402626
• CID: 1065499
• PubChem ID: 10263398
• Update Time: 2025-05-21

Crispine A Chemical and Physical Properties

Names and Identifiers

• Crispine A
• 1,2,3,5,6,10b-Hexahydro-8,9-diMethoxypyrrolo[2,1-a]isoquinoline
• 3-[(1R)-1-(2,6-dichloro-3-fluorophenyl)ethoxy]-6-(1-piperidin-4-ylpyrazol-4-yl)pyridin-2-amine
• (+/-)-8,9-dimethoxy-1,2,3,5,6,10b-hexahydro-pyrrolo[2,1-a]isoquinoline
• 8,0-dimethoxy-1,2,3,5,6,10b
• hexahydropyrrolo<2,1-a>isoquinoline
• 8,9-dimethoxy-1,2,3,5,6,10b-hexahydropyrrolo[2,1-a]isoquinoline
• CHEMBL3235509
• 15889-93-7
• BDBM50006633
• 8,9-dimethoxy-2,3,4,5,6,10b-hexahydro-1H-pyrrolo[2,1-a]isoquinoline
• InChI=1/C14H19NO2/c1-16-13-8-10-5-7-15-6-3-4-12(15)11(10)9-14(13)17-2/h8-9,12H,3-7H2,1-2H

• Inchi： 1S/C14H19NO2/c1-16-13-8-10-5-7-15-6-3-4-12(15)11(10)9-14(13)17-2/h8-9,12H,3-7H2,1-2H3
• InChI Key： MVIOZTSBCZNBFR-UHFFFAOYSA-N
• SMILES： O(C)C1C(=CC2CCN3CCCC3C=2C=1)OC

Computed Properties

• Exact Mass: 449.11900
• Monoisotopic Mass: 233.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 21.7Ų

Experimental Properties

• PSA: 77.99000
• LogP: 5.94770

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines Tetrahydroisoquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines

Additional information on Crispine A

Exploring the Potential of Crispine A (CAS No. 15889-93-7): A Comprehensive Overview

Crispine A (CAS No. 15889-93-7) is a naturally occurring alkaloid that has garnered significant attention in recent years due to its unique chemical structure and potential therapeutic applications. As researchers delve deeper into the world of bioactive compounds, Crispine A stands out for its intriguing properties and versatility. This article provides a detailed exploration of Crispine A, covering its chemical characteristics, sources, applications, and the latest research trends.

The chemical structure of Crispine A is characterized by its alkaloid backbone, which contributes to its biological activity. Alkaloids like Crispine A are often studied for their interactions with biological systems, making them valuable in pharmaceutical research. The compound is typically isolated from certain plant species, where it plays a role in the plant's defense mechanisms. Researchers are particularly interested in how Crispine A can be harnessed for human health benefits.

One of the most exciting aspects of Crispine A is its potential in neuroprotective and anti-inflammatory applications. Recent studies have suggested that Crispine A may influence neural pathways, offering hope for conditions related to neurodegeneration. Additionally, its anti-inflammatory properties make it a candidate for treating chronic inflammatory diseases, a hot topic in modern medicine. These findings align with the growing interest in natural compounds as alternatives to synthetic drugs.

Another area where Crispine A shows promise is in cancer research. Preliminary studies indicate that the compound may exhibit cytotoxic effects on certain cancer cell lines, sparking interest in its potential as an adjunct therapy. While more research is needed, the initial results are encouraging and have led to increased funding for studies focusing on Crispine A and its derivatives. This aligns with the global push for innovative cancer treatments, a frequently searched topic in medical and scientific communities.

The extraction and synthesis of Crispine A are also subjects of ongoing research. Scientists are exploring more efficient methods to isolate the compound from natural sources, as well as synthetic routes to produce it in larger quantities. These efforts are crucial for ensuring a stable supply for further studies and potential commercialization. The optimization of Crispine A production is a key focus for researchers aiming to bridge the gap between laboratory findings and real-world applications.

In the realm of drug discovery, Crispine A is often compared to other bioactive alkaloids due to its structural similarities and functional groups. Such comparisons help researchers understand its mechanism of action and potential side effects. The compound's unique profile makes it a valuable subject for structure-activity relationship (SAR) studies, which are essential for designing more effective and safer drugs. This aspect of Crispine A research is particularly relevant to pharmacologists and medicinal chemists.

Beyond its biomedical applications, Crispine A is also being investigated for its role in agricultural science. Some studies suggest that the compound could be used to develop natural pesticides or growth enhancers, leveraging its bioactive properties. This aligns with the increasing demand for sustainable agricultural solutions, a topic that resonates with environmentally conscious consumers and policymakers. The dual potential of Crispine A in both health and agriculture underscores its versatility.

The market for Crispine A is still in its early stages, but it is expected to grow as more research validates its applications. Currently, the compound is primarily available for research purposes, with suppliers catering to academic and pharmaceutical laboratories. As interest in Crispine A expands, we may see more commercial products incorporating this compound, particularly in the nutraceutical and cosmeceutical sectors. This trend reflects the broader shift toward natural and plant-based ingredients in consumer products.

For those interested in sourcing Crispine A, it is essential to work with reputable suppliers who provide high-purity compounds. The quality of Crispine A can significantly impact research outcomes, making purity a critical factor. Researchers should also stay updated on the latest publications and patents related to Crispine A, as the field is rapidly evolving. Keeping abreast of these developments ensures that studies remain relevant and innovative.

In conclusion, Crispine A (CAS No. 15889-93-7) is a compound with immense potential across multiple disciplines. From its neuroprotective and anti-inflammatory properties to its applications in cancer research and agriculture, this alkaloid is a subject of growing interest. As research progresses, we can expect to see more breakthroughs that highlight the value of Crispine A in science and industry. For now, it remains a fascinating area of study with promising prospects for the future.